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Abstract
This technical guide provides a detailed overview of 3,5-diethylphenol, a significant dialkylated

phenol in chemical synthesis. The document covers the historical context of its discovery,

plausible synthesis methodologies with detailed experimental protocols, and its

physicochemical properties. The primary synthesis route discussed involves a three-step

process commencing with the Friedel-Crafts acylation of 1,3-diethylbenzene, followed by a

Baeyer-Villiger oxidation and subsequent hydrolysis. Due to a lack of specific literature on the

biological pathways of 3,5-diethylphenol, this guide focuses on its chemical synthesis and

properties, presenting a logical workflow for its preparation. All quantitative data are

summarized in tabular format for clarity and comparative analysis.

Introduction
3,5-Diethylphenol (CAS No. 1197-34-8) is an aromatic organic compound characterized by a

phenol ring substituted with two ethyl groups at the meta positions.[1] While not as extensively

studied as its methyl analog, 3,5-dimethylphenol, 3,5-diethylphenol serves as a valuable

intermediate in the synthesis of more complex molecules, including polymers and specialty

chemicals. Its unique substitution pattern imparts specific steric and electronic properties that

are of interest to researchers in materials science and synthetic organic chemistry. This guide

aims to consolidate the available information on 3,5-diethylphenol, providing a resource for

researchers, scientists, and professionals in drug development and chemical manufacturing.
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History and Discovery
The first documented synthesis of 3,5-diethylphenol appears to date back to 1957 in a

publication by I. N. Samsonova in the "Journal of General Chemistry of the USSR". While the

full text of this article is not widely accessible, this reference marks the earliest known report of

this compound in the scientific literature. The historical development of synthetic routes to 3,5-
diethylphenol has largely paralleled the methodologies established for other dialkylated

phenols, particularly 3,5-dimethylphenol. These methods have evolved from classical organic

reactions to more refined industrial processes, although specific large-scale production details

for 3,5-diethylphenol are not extensively documented.

Physicochemical Properties
3,5-Diethylphenol is a solid at room temperature with a distinct phenolic odor. A summary of

its key physicochemical properties is presented in the table below.

Property Value Reference(s)

Molecular Formula C₁₀H₁₄O [1]

Molecular Weight 150.22 g/mol [1]

CAS Number 1197-34-8 [1]

Melting Point 75 - 77 °C

Boiling Point 242.5 - 248 °C at 760-767 Torr

Appearance Solid

Solubility
Insoluble in water; soluble in

organic solvents

Synthesis of 3,5-Diethylphenol
The most plausible and frequently referenced conceptual pathway for the synthesis of 3,5-
diethylphenol is a three-step process starting from 1,3-diethylbenzene. This methodology is

analogous to a patented process for the synthesis of 3,5-dimethylphenol from xylene.[1][2] The

overall workflow is depicted in the diagram below.
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Synthesis Workflow for 3,5-Diethylphenol

Step 1: Friedel-Crafts Acylation

Step 2: Baeyer-Villiger Oxidation

Step 3: Hydrolysis

1,3-Diethylbenzene

1-(3,5-Diethylphenyl)ethanone

Reaction

Acetyl Chloride Aluminum Chloride (Catalyst)

1-(3,5-Diethylphenyl)ethanone

3,5-Diethylphenyl acetate

Oxidation

Peroxy Acid (e.g., m-CPBA)

3,5-Diethylphenyl acetate

3,5-Diethylphenol

Hydrolysis

Aqueous Base (e.g., NaOH)

Click to download full resolution via product page

Caption: A logical workflow for the three-step synthesis of 3,5-Diethylphenol.
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Experimental Protocols
The following are detailed experimental protocols for each step in the synthesis of 3,5-
diethylphenol, based on established procedures for analogous compounds.

Step 1: Friedel-Crafts Acylation of 1,3-Diethylbenzene

This step involves the acylation of 1,3-diethylbenzene with acetyl chloride using aluminum

chloride as a Lewis acid catalyst to form 1-(3,5-diethylphenyl)ethanone.

Materials:

1,3-Diethylbenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM) as solvent

Ice bath

Hydrochloric acid (HCl), dilute aqueous solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

a condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride in

anhydrous dichloromethane.

Cool the suspension in an ice bath.
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Add acetyl chloride dropwise to the cooled suspension with vigorous stirring.

After the addition of acetyl chloride, add 1,3-diethylbenzene dropwise from the dropping

funnel, maintaining the temperature below 10 °C.

Once the addition is complete, allow the reaction mixture to warm to room temperature

and stir for several hours until the reaction is complete (monitored by TLC or GC).

Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute

hydrochloric acid.

Separate the organic layer, and wash it sequentially with water, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 1-(3,5-diethylphenyl)ethanone.

Purify the product by vacuum distillation or column chromatography.

Step 2: Baeyer-Villiger Oxidation of 1-(3,5-Diethylphenyl)ethanone

The ketone intermediate is then oxidized using a peroxy acid, such as meta-

chloroperoxybenzoic acid (m-CPBA), to form the ester, 3,5-diethylphenyl acetate.[3][4][5][6]

Materials:

1-(3,5-Diethylphenyl)ethanone

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM) as solvent

Aqueous sodium sulfite (Na₂SO₃) solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve 1-(3,5-diethylphenyl)ethanone in dichloromethane in a round-bottom flask.

Add m-CPBA portion-wise to the solution at room temperature. The reaction is often

exothermic, and cooling may be necessary to maintain the temperature.

Stir the reaction mixture at room temperature until the starting material is consumed

(monitored by TLC or GC).

Quench the reaction by adding an aqueous solution of sodium sulfite to destroy the

excess peroxy acid.

Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove

meta-chlorobenzoic acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to obtain crude 3,5-diethylphenyl acetate.

The product can be purified by column chromatography if necessary.

Step 3: Hydrolysis of 3,5-Diethylphenyl acetate

The final step is the hydrolysis of the ester to yield 3,5-diethylphenol.

Materials:

3,5-Diethylphenyl acetate

Methanol or ethanol as a co-solvent

Aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution

Hydrochloric acid (HCl) for acidification

Diethyl ether or ethyl acetate for extraction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b075064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve 3,5-diethylphenyl acetate in methanol or ethanol in a round-bottom flask.

Add an aqueous solution of sodium hydroxide.

Heat the mixture to reflux and stir for a few hours until the hydrolysis is complete

(monitored by TLC).

Cool the reaction mixture to room temperature and remove the alcohol under reduced

pressure.

Acidify the aqueous residue with hydrochloric acid to a pH of approximately 1-2, which will

precipitate the 3,5-diethylphenol.

Extract the product with diethyl ether or ethyl acetate.

Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate,

and concentrate under reduced pressure.

The crude 3,5-diethylphenol can be purified by recrystallization or distillation.

Applications
The primary application of 3,5-diethylphenol is as a synthetic intermediate in the chemical

industry. It is used in the preparation of:

Polymers: It can be used as a monomer in the production of phenolic resins and other

polymers.

Specialty Chemicals: Its unique structure makes it a precursor for various specialty

chemicals, including antioxidants and ligands for catalysis.[1]

Conclusion
3,5-Diethylphenol is a valuable dialkylated phenol with a history dating back to the mid-20th

century. While detailed historical and industrial synthesis information is not abundant, a robust

and logical synthesis pathway can be proposed based on well-established organic reactions.
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This guide provides a comprehensive overview of the known properties and a detailed,

plausible experimental protocol for the synthesis of 3,5-diethylphenol, serving as a valuable

resource for the scientific community. Further research into its biological activities and potential

applications remains an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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